Nortriptyline-d3 Hydrochloride
Nortriptyline-d3 Hydrochloride
An isotope labelled of Nortriptyline. Nortriptyline is a tricyclic antidepressant used to treat clinical depression.
Brand Name:
Vulcanchem
CAS No.:
203784-52-5
VCID:
VC0196470
InChI:
InChI=1S/C19H21N.ClH/c1-20-14-6-11-19-17-9-4-2-7-15(17)12-13-16-8-3-5-10-18(16)19;/h2-5,7-11,20H,6,12-14H2,1H3;1H/i1D3;
SMILES:
CNCCC=C1C2=CC=CC=C2CCC3=CC=CC=C31.Cl
Molecular Formula:
C19D3H19C1N
Molecular Weight:
302.86
Nortriptyline-d3 Hydrochloride
CAS No.: 203784-52-5
VCID: VC0196470
Molecular Formula: C19D3H19C1N
Molecular Weight: 302.86
Purity: 98% by HPLC; 99% atom D
* For research use only. Not for human or veterinary use.

Description | An isotope labelled of Nortriptyline. Nortriptyline is a tricyclic antidepressant used to treat clinical depression. |
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CAS No. | 203784-52-5 |
Product Name | Nortriptyline-d3 Hydrochloride |
Molecular Formula | C19D3H19C1N |
Molecular Weight | 302.86 |
IUPAC Name | 3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaenylidene)-N-(trideuteriomethyl)propan-1-amine;hydrochloride |
Standard InChI | InChI=1S/C19H21N.ClH/c1-20-14-6-11-19-17-9-4-2-7-15(17)12-13-16-8-3-5-10-18(16)19;/h2-5,7-11,20H,6,12-14H2,1H3;1H/i1D3; |
SMILES | CNCCC=C1C2=CC=CC=C2CCC3=CC=CC=C31.Cl |
Purity | 98% by HPLC; 99% atom D |
Related CAS | 894-71-3 (unlabelled) |
Synonyms | 3-(10,11-Dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)-N-(methyl-d3)-1- propanamine Hydrochloride; Acetexa-d3; Allegron-d3; Nortrilen-d3; Norzepine-d3; Pamelor-d3; Sensival-d3; Vividyl-d3; |
Tag | Nortriptyline |
PubChem Compound | 45040130 |
Last Modified | Aug 15 2023 |
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